methyl 4-(4-amino-5-oxo-5H-chromeno[4,3-d]pyrimidin-2-yl)benzoate

• IUPAC Name: methyl 4-(4-amino-5-oxochromeno[4,3-d]pyrimidin-2-yl)benzoate
• InChI: InChI=1S/C19H13N3O4/c1-25-18(23)11-8-6-10(7-9-11)17-21-15-12-4-2-3-5-13(12)26-19(24)14(15)16(20)22-17/h2-9H,1H3,(H2,20,21,22)
• InChI Key: REPAXWWGYXTMTO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C2=NC3=C(C(=N2)N)C(=O)OC4=CC=CC=C43
• Molecular Formula: C19H13N3O4
• Molecular Weight: 347.3 g/mol

Description

Methyl 4-(4-amino-5-oxo-5H-chromeno[4,3-d]pyrimidin-2-yl)benzoate, also known as MAPB, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. MAPB is a heterocyclic compound that contains a pyrimidine and a chromene ring system. The synthesis of MAPB involves the reaction of 4-amino-5-oxo-5H-chromeno[4,3-d]pyrimidine-2-carboxylic acid with methyl 4-bromobenzoate.

Mechanism of Action

The exact mechanism of action of methyl 4-(4-amino-5-oxo-5H-chromeno[4,3-d]pyrimidin-2-yl)benzoate is not fully understood. However, it is believed to exert its antitumor activity by inhibiting the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. methyl 4-(4-amino-5-oxo-5H-chromeno[4,3-d]pyrimidin-2-yl)benzoate has also been shown to induce apoptosis, a programmed cell death mechanism, in cancer cells.
Biochemical and Physiological Effects:
methyl 4-(4-amino-5-oxo-5H-chromeno[4,3-d]pyrimidin-2-yl)benzoate has been shown to exhibit a number of biochemical and physiological effects. It has been reported to inhibit the growth and proliferation of cancer cells, induce apoptosis, and reduce oxidative stress. methyl 4-(4-amino-5-oxo-5H-chromeno[4,3-d]pyrimidin-2-yl)benzoate has also been shown to have anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the major advantages of using methyl 4-(4-amino-5-oxo-5H-chromeno[4,3-d]pyrimidin-2-yl)benzoate in lab experiments is its potent antitumor activity. It can be used to study the mechanisms of cancer cell growth and proliferation. However, one of the limitations of using methyl 4-(4-amino-5-oxo-5H-chromeno[4,3-d]pyrimidin-2-yl)benzoate is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on methyl 4-(4-amino-5-oxo-5H-chromeno[4,3-d]pyrimidin-2-yl)benzoate. One area of research is to further investigate its antitumor activity and elucidate its mechanism of action. Another area of research is to explore the potential of methyl 4-(4-amino-5-oxo-5H-chromeno[4,3-d]pyrimidin-2-yl)benzoate as an anti-inflammatory and antioxidant agent. Additionally, the development of more efficient synthesis methods for methyl 4-(4-amino-5-oxo-5H-chromeno[4,3-d]pyrimidin-2-yl)benzoate could lead to its wider use in scientific research.

Synthesis Methods

The synthesis of methyl 4-(4-amino-5-oxo-5H-chromeno[4,3-d]pyrimidin-2-yl)benzoate involves a multi-step process. The first step involves the reaction of 4-amino-5-oxo-5H-chromeno[4,3-d]pyrimidine-2-carboxylic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with methyl 4-bromobenzoate in the presence of a base such as triethylamine to form methyl 4-(4-amino-5-oxo-5H-chromeno[4,3-d]pyrimidin-2-yl)benzoate. The purity and yield of the compound can be improved by recrystallization.

Scientific Research Applications

Methyl 4-(4-amino-5-oxo-5H-chromeno[4,3-d]pyrimidin-2-yl)benzoate has potential applications in various fields of scientific research. One of the major areas of application is in the field of medicinal chemistry. methyl 4-(4-amino-5-oxo-5H-chromeno[4,3-d]pyrimidin-2-yl)benzoate has been shown to exhibit potent antitumor activity against various cancer cell lines. It has also been reported to have anti-inflammatory and antioxidant properties.